4-[(Cyclohexylimino)methyl]phenol

• CAS No.: 58336-73-5
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 4-(cyclohexyliminomethyl)phenol
• InChI: InChI=1S/C13H17NO/c15-13-8-6-11(7-9-13)10-14-12-4-2-1-3-5-12/h6-10,12,15H,1-5H2
• InChI Key: QFQZDVSWJYYDOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N=CC2=CC=C(C=C2)O
• solubility: 16.6 [ug/mL]

Description

4-[(Cyclohexylimino)methyl]phenol is a Schiff base derivative characterized by a phenol ring substituted with a cyclohexylimino methyl group (–CH=N–C₆H₁₁). This structure arises from the condensation of cyclohexylamine with 4-hydroxybenzaldehyde, a reaction typical of Schiff base formation .

Its structural similarity to tyrosinase inhibitors (e.g., 4-[Bis(thiazol-2-ylamino)methyl]phenol) and Mcl-1 inhibitors (e.g., MIM1) implies possible applications in dermatology or oncology .

Comparison with Similar Compounds

4-[Bis(thiazol-2-ylamino)methyl]phenol

• Structure: Features two thiazole rings attached via amino groups to a central phenol ring .
• Synthesis: Prepared via one-pot condensation of 2-aminothiazole and 4-hydroxybenzaldehyde in ethanol (71% yield) without catalysts .
• Key Properties : Exhibits a melting point of 138–141°C and UV-Vis absorption at 346 nm .

MIM1 (4-((E)-((Z)-2-(cyclohexylimino)-4-methylthiazol-3(2H)-ylimino)methyl)benzene-1,2,3-triol)

• Structure: Combines a cyclohexylimino group with a thiazole ring and triol-substituted benzene .
• Bioactivity : Acts as a selective Mcl-1 inhibitor, inducing apoptosis in leukemia cells via caspase 3/7 activation .

4-Cyclohexylphenol

Key Insights :

• Thiazole derivatives (e.g., 4-[Bis(thiazol-2-ylamino)methyl]phenol) show enhanced tyrosinase inhibition due to electron-rich heterocycles improving enzyme active-site interactions .
• The cyclohexyl group in MIM1 enhances hydrophobic interactions with the Mcl-1 protein, critical for its anticancer activity .

Physicochemical and Crystallographic Properties

• 4-[Bis(thiazol-2-ylamino)methyl]phenol: Characterized by ¹H/¹³C NMR, HR-MS, and FTIR, confirming the bis-thiazole structure .